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Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a focused examination of the fundamental molecular properties of 2-
Ethylhexyl carbamate, a key organic compound. Understanding these core characteristics is
a prerequisite for its application in synthesis, material science, and pharmaceutical
development, where precise stoichiometry and structural knowledge are paramount.

Section 1: Core Molecular Identifiers

The foundational attributes of any chemical compound are its molecular formula and weight.
These values are critical for virtually all quantitative applications, from calculating reaction
yields and preparing solutions of specific molarity to interpreting the results of mass
spectrometry.

The molecular formula of 2-Ethylhexyl carbamate is COH19NO2. This formula enumerates
the constituent atoms: nine carbon, nineteen hydrogen, one nitrogen, and two oxygen atoms.

The molecular weight is derived by summing the atomic weights of these constituent atoms.
Based on the chemical formula, the molecular weight of 2-Ethylhexyl carbamate is 173.25
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g/mol [1]. This value is the cornerstone for converting between the mass and moles of the
substance, a daily necessity in any research and development setting.

For clarity and ease of reference, these core identifiers are summarized below.

Identifier Value Source
IUPAC Name 2-Ethylhexyl carbamate N/A
CAS Number 4248-21-9 [1]
Molecular Formula C9H19NO2 [1]
Molecular Weight 173.25 g/mol [1]
SMILES NC(OCC(CC)CCCC)=0 [1]

Section 2: Structural Visualization

To complement the empirical formula, a structural representation is essential for understanding
the compound's stereochemistry and predicting its reactivity. 2-Ethylhexyl carbamate consists
of a carbamate functional group (-OCONHZ2) ester-linked to a 2-ethylhexyl alkyl chain. The "2-
ethyl" designation indicates that an ethyl group is branched at the second carbon position of
the main hexyl chain attached to the carbamate oxygen.

This structural arrangement imparts specific physicochemical properties, such as
hydrophobicity from the alkyl chain and hydrogen bonding capability from the carbamate's N-H
and C=0 moieties.

Caption: 2D structure of 2-Ethylhexyl carbamate.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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